3-{[4-(2,4-dimethylphenyl)piperazin-1-yl]methyl}-7,8-dimethoxy-5-methyl-3,5-dihydro-4H-pyridazino[4,5-b]indol-4-one

• Molecular Formula: C26H31N5O3
• Molecular Weight: 461.6 g/mol
• IUPAC Name: 3-[[4-(2,4-dimethylphenyl)piperazin-1-yl]methyl]-7,8-dimethoxy-5-methylpyridazino[4,5-b]indol-4-one
• InChI: InChI=1S/C26H31N5O3/c1-17-6-7-21(18(2)12-17)30-10-8-29(9-11-30)16-31-26(32)25-20(15-27-31)19-13-23(33-4)24(34-5)14-22(19)28(25)3/h6-7,12-15H,8-11,16H2,1-5H3
• InChI Key: GPDPGFBZBZCZGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2CCN(CC2)CN3C(=O)C4=C(C=N3)C5=CC(=C(C=C5N4C)OC)OC)C

Description

The compound 3-{[4-(2,4-dimethylphenyl)piperazin-1-yl]methyl}-7,8-dimethoxy-5-methyl-3,5-dihydro-4H-pyridazino[4,5-b]indol-4-one is a complex organic molecule featuring a piperazine ring, a pyridazinoindole core, and multiple methoxy and methyl substituents. This compound is of interest due to its potential biological activities and applications in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[4-(2,4-dimethylphenyl)piperazin-1-yl]methyl}-7,8-dimethoxy-5-methyl-3,5-dihydro-4H-pyridazino[4,5-b]indol-4-one typically involves multi-step organic synthesis. A common route includes:

Formation of the Piperazine Intermediate: The piperazine ring is synthesized by reacting 2,4-dimethylphenylamine with ethylene glycol in the presence of a dehydrating agent.

Construction of the Pyridazinoindole Core: This involves cyclization reactions starting from appropriate indole derivatives, followed by functional group modifications to introduce the methoxy and methyl groups.

Coupling Reaction: The piperazine intermediate is then coupled with the pyridazinoindole core using a suitable coupling agent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) under mild conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to maximize yield and purity. This includes scaling up the reactions, optimizing reaction times and temperatures, and employing continuous flow techniques to enhance efficiency.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy and methyl groups, using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction of the compound can be achieved using hydrogenation catalysts such as palladium on carbon.

Substitution: The aromatic rings in the compound can undergo electrophilic substitution reactions, such as nitration or halogenation, using reagents like nitric acid or bromine.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Hydrogen gas with palladium on carbon catalyst.

Substitution: Nitric acid for nitration, bromine for bromination.

Major Products

Oxidation: Formation of carboxylic acids or ketones from the methoxy and methyl groups.

Reduction: Hydrogenated derivatives with reduced aromaticity.

Substitution: Nitro or halogenated derivatives depending on the substituent introduced.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for synthesizing more complex molecules. Its unique structure allows for various functional group modifications, making it a versatile intermediate.

Biology

Biologically, the compound is studied for its potential pharmacological properties. It may exhibit activity against certain receptors or enzymes, making it a candidate for drug development.

Medicine

In medicine, the compound is explored for its potential therapeutic effects. It may act as an anti-inflammatory, antimicrobial, or anticancer agent, depending on its interaction with biological targets.

Industry

Industrially, the compound can be used in the development of new materials or as a precursor for other chemical products. Its stability and reactivity make it suitable for various applications.

Mechanism of Action

The mechanism of action of 3-{[4-(2,4-dimethylphenyl)piperazin-1-yl]methyl}-7,8-dimethoxy-5-methyl-3,5-dihydro-4H-pyridazino[4,5-b]indol-4-one involves its interaction with specific molecular targets such as enzymes or receptors. The piperazine ring may interact with neurotransmitter receptors, while the pyridazinoindole core could inhibit certain enzymes. These interactions can modulate biological pathways, leading to therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

• 3-{[4-(4-bromophenyl)piperazin-1-yl]methyl}-7,8-dimethoxy-5-methyl-3,5-dihydro-4H-pyridazino[4,5-b]indol-4-one
• 3-{[4-(3-chlorophenyl)piperazin-1-yl]methyl}-7,8-dimethoxy-5-methyl-3,5-dihydro-4H-pyridazino[4,5-b]indol-4-one

Uniqueness

The uniqueness of 3-{[4-(2,4-dimethylphenyl)piperazin-1-yl]methyl}-7,8-dimethoxy-5-methyl-3,5-dihydro-4H-pyridazino[4,5-b]indol-4-one lies in its specific substitution pattern, which can influence its pharmacokinetic and pharmacodynamic properties. The presence of the 2,4-dimethylphenyl group may enhance its binding affinity to certain targets compared to other similar compounds.